2-[(tert-butoxycarbonyl)amino]-3-(1H-imidazol-4-yl)propanoic acid

Specification

• Molecular Formula: C11H17N3O4
• Molecular Weight: 255.27 g/mol
• IUPAC Name: 3-(1H-imidazol-5-yl)-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic acid
• Standard InChI: InChI=1S/C11H17N3O4/c1-11(2,3)18-10(17)14-8(9(15)16)4-7-5-12-6-13-7/h5-6,8H,4H2,1-3H3,(H,12,13)(H,14,17)(H,15,16)
• Standard InChI Key: AYMLQYFMYHISQO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC(CC1=CN=CN1)C(=O)O

Introduction

2-[(tert-Butoxycarbonyl)amino]-3-(1H-imidazol-4-yl)propanoic acid is a derivative of the amino acid histidine, commonly used in peptide synthesis. It is known by several synonyms, including Boc-DL-histidine and N-tert-butoxycarbonyl-DL-histidine. This compound plays a crucial role in protecting the amino group during peptide synthesis, allowing for selective reactions without unwanted side products.

Synthesis

The synthesis of 2-[(tert-butoxycarbonyl)amino]-3-(1H-imidazol-4-yl)propanoic acid involves the reaction of histidine with di-tert-butyl dicarbonate (Boc2O) in a suitable solvent. This process protects the amino group, making it unavailable for unwanted reactions during peptide synthesis.

Applications

• Peptide Synthesis: This compound is primarily used in solid-phase peptide synthesis (SPPS) to protect the amino group of histidine, preventing premature deprotection and ensuring the correct sequence of amino acids.

• Pharmaceutical Research: It is also used in the synthesis of pharmaceutical compounds where histidine is a key component.

Research Findings

Recent research has focused on optimizing the synthesis conditions for Boc-protected amino acids to improve yield and purity. Additionally, studies have explored the use of these compounds in novel peptide sequences with potential therapeutic applications.

Suppliers and Availability

2-[(tert-Butoxycarbonyl)amino]-3-(1H-imidazol-4-yl)propanoic acid is available from several chemical suppliers worldwide, including UkrOrgSynthesis Ltd. in Ukraine. Suppliers often provide it in high purity for research and industrial applications.

Safety and Handling

• Storage Conditions: It should be stored in a cool, dry place, away from direct sunlight.

• Hazards: Generally considered stable, but handling should follow standard laboratory safety protocols.